Cas no 20602-31-7 (dipentyl propanedioate)

• Product Name: dipentyl propanedioate
• CAS No: 20602-31-7
• MF: C₁₃H₂₄O₄
• MW: 244.327264785767
• CID: 1398876
• PubChem ID: 524369
• Update Time: 2025-04-20

dipentyl propanedioate Chemical and Physical Properties

Names and Identifiers

• dipentyl propanedioate
• Dipentyl malonate
• propanedioic acid, dipentyl ester
• MOJJCFBDUWMVJK-UHFFFAOYSA-N
• 20602-31-7
• Diamylmalonat
• AKOS024390673
• DTXSID70335295
• propanedioic acid dipentyl ester
• SCHEMBL240774

• Inchi： 1S/C13H24O4/c1-3-5-7-9-16-12(14)11-13(15)17-10-8-6-4-2/h3-11H2,1-2H3
• InChI Key： MOJJCFBDUWMVJK-UHFFFAOYSA-N
• SMILES： O(C(CC(=O)OCCCCC)=O)CCCCC

Computed Properties

• Exact Mass: 244.16752
• Monoisotopic Mass: 244.16745924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6